![molecular formula C18H26O3 B3315566 5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid CAS No. 951893-62-2](/img/structure/B3315566.png)
5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid
Overview
Description
5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid (5-TBDMVA) is an organic acid synthesized from the reaction of 4-tert-butyl-3,5-dimethylphenol and 3-methyl-5-oxovaleric acid. 5-TBDMVA has been studied for its potential applications in scientific research and its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid is not yet fully understood. However, it is believed that it acts as an inhibitor of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are important mediators of inflammation and pain, and the inhibition of COX by this compound could potentially be used to reduce inflammation and pain.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to inhibit the enzyme cyclooxygenase, which is responsible for the production of prostaglandins. Inhibition of this enzyme can lead to reduced inflammation and pain. This compound has also been found to have antioxidant and anti-inflammatory properties, which could potentially be used to treat various diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid in lab experiments is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it is a relatively stable compound and has a wide range of applications. However, there are some limitations to using this compound in lab experiments. For example, it is not very soluble in water, which may limit its use in some experiments. Additionally, it is not very stable in the presence of light or air, which may limit its use in some experiments.
Future Directions
There are several potential future directions for the use of 5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid. One potential direction is the development of new drugs based on the inhibition of COX by this compound. Additionally, this compound could be used in the development of new antioxidant and anti-inflammatory compounds. Finally, this compound could be used in the development of new catalysts for the synthesis of various compounds.
Scientific Research Applications
5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid has been studied for its potential applications in scientific research. It has been used as a reagent for the synthesis of various compounds, such as 5-methyl-4-tert-butyl-3-methyl-5-oxovaleric acid and 5-methyl-4-tert-butyl-3-methyl-5-oxovaleric acid ester. It has also been used as a catalyst in the synthesis of alkenes, as well as in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and anticonvulsants.
properties
IUPAC Name |
5-(4-tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26O3/c1-11(8-16(20)21)7-15(19)14-9-12(2)17(13(3)10-14)18(4,5)6/h9-11H,7-8H2,1-6H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XICKGCQQQLSJEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C(C)(C)C)C)C(=O)CC(C)CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.